tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate
Overview
Description
“tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C13H20IN3O2 . It appears as a white to yellow solid . It is used as an intermediate in the synthesis of various biologically active compounds .
Molecular Structure Analysis
The molecular structure of the compound can be represented by the SMILES string: CC©©OC(=O)N1CCC(CC1)N1C=C(I)C=N1 . This represents the connectivity of atoms in the molecule but does not provide information about its 3D structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 377.226 . It is a white to yellow solid . It should be stored in a dark place, sealed, and at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Structural Analysis
- Tert-butyl piperazine derivatives, closely related to tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate, have been synthesized and analyzed for their structure and potential applications. For instance, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was prepared using a modified Bruylants approach, emphasizing its pharmacological potential due to its novel chemistry and synthetically useful nitrogen atom on the N-tert-butyl piperazine substructure (Gumireddy et al., 2021).
Crystallographic and Biological Evaluation
- The crystal structure and biological activities of various tert-butyl piperazine derivatives have been studied. For example, the crystal structure of tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate was analyzed, highlighting its three-dimensional architecture formed through weak intermolecular interactions, and its potential use in antibacterial and anthelmintic applications (Sanjeevarayappa et al., 2015).
Chemical Reactivity and Synthesis of Derivatives
- Research on tert-butyl piperazine derivatives also includes studying their chemical reactivity and the synthesis of various functional groups. For instance, studies on the reactivity of pyrazolo[5,1-c][1,2,4]triazines, which share structural similarities with tert-butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate, have led to the development of new halo-substituted derivatives, demonstrating the versatility of these compounds in chemical synthesis (Ivanov et al., 2020).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(4-iodopyrazol-1-yl)piperazine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19IN4O2/c1-12(2,3)19-11(18)15-4-6-16(7-5-15)17-9-10(13)8-14-17/h8-9H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOBTKMKJDNSGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)N2C=C(C=N2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19IN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70718781 | |
Record name | tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70718781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate | |
CAS RN |
1260771-95-6 | |
Record name | tert-Butyl 4-(4-iodo-1H-pyrazol-1-yl)piperazine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70718781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.